Cas no 68939-24-2 (L-Serine, D-alanyl-)

• Product Name: L-Serine, D-alanyl-
• CAS No: 68939-24-2
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 392433
• PubChem ID: 1549435
• Update Time: 2025-04-19

L-Serine, D-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, D-alanyl-
• DTXSID10364307
• 68939-24-2
• AKOS010842251

• Inchi： 1S/C6H12N2O4/c1-3(7)5(10)8-4(2-9)6(11)12/h3-4,9H,2,7H2,1H3,(H,8,10)(H,11,12)/t3-,4+/m1/s1
• InChI Key： IPWKGIFRRBGCJO-DMTCNVIQSA-N
• SMILES： OC[C@@H](C(=O)O)NC([C@@H](C)N)=O

Computed Properties

• Exact Mass: 176.07976
• Monoisotopic Mass: 176.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65